Cas no 2228991-87-3 (4-amino-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228991-87-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5974582
• PubChem ID: 165766596
• Update Time: 2025-08-03

4-amino-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid
• 2228991-87-3
• EN300-1792157

• Inchi： 1S/C11H19NO3/c12-9-1-4-11(5-2-9,10(13)14)8-3-6-15-7-8/h8-9H,1-7,12H2,(H,13,14)
• InChI Key： IFNVSHIZGJZTDG-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1(C(=O)O)CCC(CC1)N

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-amino-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid

4-Amino-1-(Oxolan-3-yl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

4-Amino-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid, also known by its CAS number 2228991-87-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring with an amino group and a carboxylic acid moiety. The presence of the oxolan ring further adds complexity to its molecular architecture, making it a versatile molecule for various applications.

The compound's structure is defined by a cyclohexane ring substituted at the 1-position with both an amino group and a carboxylic acid group. The oxolan ring, which is a five-membered cyclic ether, is attached at the 3-position of the cyclohexane ring. This arrangement not only imparts stability to the molecule but also provides potential sites for functionalization and interaction with other molecules. The combination of these functional groups makes 4-amino-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid a promising candidate for drug design and material science applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, investigations into its interactions with serine proteases have shown promising results, suggesting its potential as an inhibitor in therapeutic settings. Additionally, the compound's unique structure has been leveraged in the design of peptide mimetics, which are increasingly important in drug discovery.

In terms of synthesis, 4-amino-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid can be prepared through a variety of methods, including ring-opening reactions and cyclization processes. One notable approach involves the use of diethyl oxalate as a precursor, followed by nucleophilic substitution and subsequent cyclization steps. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product, which is critical for applications in medicinal chemistry.

The physical properties of this compound are equally intriguing. It exhibits a melting point of approximately 200°C, making it suitable for thermal processing in certain industrial applications. Its solubility in common organic solvents such as dichloromethane and ethyl acetate further enhances its utility in chemical synthesis and purification protocols. Moreover, spectroscopic analyses have revealed that the compound displays distinct UV absorption bands, which could be exploited in sensing applications or as part of diagnostic tools.

Beyond its chemical properties, 4-amino-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid has garnered attention for its potential in materials science. Its ability to form stable complexes with metal ions has led to explorations in catalysis and coordination chemistry. For example, researchers have demonstrated that this compound can act as a ligand in transition metal complexes, facilitating catalytic cycles in organic transformations. This property opens up new avenues for its use in green chemistry and sustainable chemical processes.

In conclusion, 4-amino-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and functionalization techniques, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of its properties and applications, this compound is poised to play an increasingly significant role in shaping future advancements in chemistry and pharmacology.